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Compound of Interest

Compound Name: L-METHIONINE (13C5,D8,15N)
Cat. No.: B1579928
Get Quote
\ J

Executive Safety Summary & Immediate Action
CRITICAL DISTINCTION: L-Methionine (
) is a stable isotope-labeled compound. It is NON-RADIOACTIVE.

Unlike

-Methionine or

-Methionine used in traditional radiolabeling, this compound does not spontaneously decay and
emits no ionizing radiation. Therefore, it must not be disposed of in radioactive waste
containers. Doing so incurs unnecessary regulatory costs and complicates waste stream
verification.

However, despite its low toxicity profile, this substance must be handled as Chemical Waste in
a research setting to maintain Good Laboratory Practice (GLP) and prevent environmental
accumulation or drain clogging.

Chemical Hazard Profile
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Property Specification

L-Methionine (
Compound Name

)
CAS Number (Unlabeled) 63-68-3 (Generic L-Methionine)
Physical State White to off-white crystalline powder

Not classified as hazardous (OSHA HCS 2012 /
EC 1272/2008)

GHS Classification

] Nuisance dust; potential mild respiratory/eye
Primary Hazard o
irritant.

Radioactivity NONE (Stable Isotope)

Pre-Disposal Assessment: The Decision Matrix

Before disposing of the material, you must characterize the waste matrix. The presence of
stable isotopes does not alter the chemical toxicity of the methionine, but the solvent or
biological medium it is dissolved in dictates the disposal path.

Workflow Logic

The following decision tree illustrates the segregation logic required to maintain compliance
with RCRA (Resource Conservation and Recovery Act) and local EHS standards.
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Waste Identification:
L-Methionine (13C5, D8, 15N)

What is the physical state?

"

Solid / Powder

(Pure or Spilled) Liquid / Solution
Solid Chemical Waste Is it mixed with
(Non-Hazardous Label) hazardous solvents?
Aqueous HPLC Waste

Is it in biological YES
media (Cells/Bacteria)? (e.g., Acetonitrile, Methanol)

Pure Buffer |Cell Culture

NO
(Buffers, Water)

Biological Waste
(BSL-1/BSL-2)

Organic Solvent Waste
(Halogenated/Non-Halogenated)

Autoclave ->
Biohazard Waste

Agqueous Waste*
(Check Local EHS)

Click to download full resolution via product page

Figure 1:Disposal decision tree for stable isotope-labeled L-Methionine. Note that "Aqueous
Waste" often defaults to liquid chemical waste in strict zero-discharge facilities.

Detailed Disposal Protocols
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Protocol A: Solid Waste (Pure Substance)

Applicability: Expired inventory, contaminated powder, or spill cleanup materials.

Although L-Methionine is non-toxic, "white powders" in a laboratory setting must never be
discarded in regular trash to avoid janitorial concern and potential chemical reactions in
compactors.

o Containment: Transfer the powder into a screw-top high-density polyethylene (HDPE) jar or
a heavy-duty clear plastic zip-lock bag designated for chemical waste.

o Labeling: Affix a hazardous waste tag.
o Constituents: Write "L-Methionine (Stable Isotope Labeled)."

o Hazard Checkbox: Mark "Non-Hazardous" or "Irritant” depending on your institution's
specific interpretation of the SDS [1].

e Accumulation: Store in the Satellite Accumulation Area (SAA) until pickup.

Protocol B: Liquid Waste (Solvent Mixtures)

Applicability: HPLC effluent (e.g., mixed with Acetonitrile/Water/Formic Acid) or extraction
layers.

In metabolic profiling (Metabolomics), this compound is often analyzed via LC-MS. The solvent
dictates the hazard.

e Segregation: Do not mix halogenated solvents (e.g., Chloroform) with non-halogenated
solvents (e.g., Methanol, Acetonitrile) unless permitted by your waste contractor.

o Collection: Pour into the appropriate carboy (e.g., "Non-Halogenated Organic Waste").

o Documentation: On the waste tag, list "L-Methionine" as a trace contaminant (<1%). The
primary hazard classification will be driven by the organic solvent (Flammable/Toxic) [2].

Protocol C: Biological Waste (SILAC/Metabolic Labeling)

Applicability: Used cell culture media or cell lysates containing the isotope.
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» Deactivation: If the methionine was used in cell culture (e.g., SILAC media), the primary
hazard is biological, not chemical.

o Treatment: Add bleach (10% final concentration) for 20 minutes OR autoclave at 121°C for
30 minutes.

o Disposal: Once deactivated, the liquid can typically be drain-disposed with copious water,
provided no other hazardous chemicals (like lysis buffer inhibitors) are present. If inhibitors
were added, treat as Liquid Chemical Waste.

Container Handling & RCRA Compliance

The high cost of

isotopes often leads to researchers attempting to recover every milligram. However, once a vial
is deemed "empty," it falls under specific regulatory definitions.

The "RCRA Empty" Standard

Under EPA 40 CFR 261.7, a container is considered "RCRA Empty" if:

» All wastes have been removed that can be removed using standard practices (pouring,
pumping, aspirating).

e No more than 2.5 centimeters (1 inch) of residue remains on the bottom [3].

Recommended Vials Protocol

o Triple Rinse: Rinse the glass vial three times with a small volume of solvent (water or
methanol) to ensure all valuable isotope is recovered for use or removed.

o Deface Labels: Use a marker to cross out the chemical name and any barcodes. This
prevents the empty vial from being mistaken for a mislaid sample.

o Glass Disposal: Place the rinsed, uncapped vial in the "Broken Glass/Sharps" container, not
the general trash.

Scientific Rationale & Troubleshooting
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Why not drain disposal for pure aqueous solutions? While L-Methionine is biodegradable and
non-toxic, many research institutions operate under "Zero Discharge" permits. Pouring amino
acids down the drain increases the Biological Oxygen Demand (BOD) of the wastewater. High
BOD can trigger fines from municipal water treatment authorities. Always default to a liquid
chemical waste container unless explicitly authorized by your EHS officer.

Troubleshooting Spills:
e Scenario: 500mg of powder dropped on the floor.

e Action: Do not use a vacuum (generates dust). Wet a paper towel with water, wipe up the
powder to create a paste, and dispose of the towel in the Solid Chemical Waste bin. Wear
nitrile gloves and standard lab coat.
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methionine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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